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Compound of Interest

Compound Name: Ursolic aldehyde

Cat. No.: B12407209 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Ursolic aldehyde, a triterpenoid isolated from plants.[1] While specific

comprehensive safety data for Ursolic aldehyde is not readily available, this document

extrapolates best practices from the safety data sheet (SDS) of the closely related compound,

Ursolic acid, and general principles for handling chemical aldehydes. A thorough risk

assessment should be conducted by the user before commencing any work.

Essential Safety & Handling Information
Engineering Controls:

Work in a well-ventilated area.[2]

The use of a laboratory fume hood is recommended to control exposure.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

meet OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[4]

Hand Protection: Wear protective gloves. Nitrile rubber gloves are a suitable option.[2]

Inspect gloves before use.[2]
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Body Protection: Wear a lab coat, long-sleeved clothing, or an apron to prevent skin contact.

[2]

Hygiene Measures:

Handle in accordance with good industrial hygiene and safety practices.[2][4]

Do not eat, drink, or smoke in the work area.[2]

Wash hands thoroughly after handling and before breaks.[2]

Remove and wash contaminated clothing before reuse.[2]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.[2][4]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If symptoms

occur, seek medical attention.[2][4]

Inhalation: Move to fresh air. If symptoms occur, seek medical attention.[2][4]

Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical

attention if you feel unwell.[2][4]

Physical and Chemical Properties & Safety
Summary
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Property Ursolic Aldehyde
Ursolic Acid (for safety
reference)

Molecular Formula C30H48O2 C30H48O3[4]

Molecular Weight 440.7 g/mol [5] 456.7 g/mol [4]

Appearance - Off-white solid[4]

Odor Characteristic[6] Odorless[4]

Solubility in Water
0.001567 mg/L @ 25 °C

(estimated)[6]
Insoluble[4]

Hazards GHS classification not found[6]
Not classified as hazardous[7]

[8]

Incompatibilities - Oxidizing agents[2][4]

Storage -

Keep in a dry, cool, and well-

ventilated place. Keep

container tightly closed and

refrigerated.[2][4]

Operational Plan: Handling and Disposal of Ursolic
Aldehyde
I. Preparation:

Before handling, ensure all necessary PPE is available and in good condition.

Verify that the fume hood is functioning correctly.

Have a designated and clearly labeled waste container ready for Ursolic aldehyde waste.

II. Handling Procedure:

Perform all weighing and transferring of solid Ursolic aldehyde within a fume hood to avoid

inhalation of any dust.
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Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

If preparing a solution, add the solid to the solvent slowly.

Keep the container tightly closed when not in use.[2][4]

III. Spill Management:

In case of a spill, avoid dust formation.[2][4]

Sweep up the solid material and place it into a suitable, labeled container for disposal.[4]

Clean the spill area thoroughly.

IV. Disposal Plan:

Dispose of waste in accordance with local, state, and federal regulations.

Consult with your institution's environmental health and safety (EHS) office for specific

guidance on chemical waste disposal.

Do not dispose of down the drain.[9]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12407209?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/19132-81-1_1537781.html
https://www.fishersci.es/store/msds?partNumber=11985091&countryCode=ES&language=en
https://www.osha.gov/sites/default/files/publications/glutaraldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC290180010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ursolic-aldehyde
http://www.thegoodscentscompany.com/data/rw1846331.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/u6753
https://www.chemos.de/import/data/msds/GB_en/77-52-1-A0006641-GB-en.pdf
https://www.carlroth.com/medias/SDB-7429-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzc5Mjd8YXBwbGljYXRpb24vcGRmfGFHTTNMMmd3TUM4NU1UYzVNams0TnpreE5EVTBMMU5FUWw4M05ESTVYMGRDWDBWT0xuQmtaZ3w3ZGM3NTI1MGQ0MGM4YTI0Zjc1OTcwMDMxMTQ5ZjQ1MzhkNDRkMGYxNWIyYjZjMTk3YmYzMzA3MDk4MTg0OTRi
https://www.benchchem.com/product/b12407209#personal-protective-equipment-for-handling-ursolic-aldehyde
https://www.benchchem.com/product/b12407209#personal-protective-equipment-for-handling-ursolic-aldehyde
https://www.benchchem.com/product/b12407209#personal-protective-equipment-for-handling-ursolic-aldehyde
https://www.benchchem.com/product/b12407209#personal-protective-equipment-for-handling-ursolic-aldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12407209?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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